molecular formula C11H11ClN2O4S B8309384 1-[5-(3-Chlorophenyl)-[1,2,4]oxadiazol-3-yl]ethyl methanesulfonate

1-[5-(3-Chlorophenyl)-[1,2,4]oxadiazol-3-yl]ethyl methanesulfonate

Cat. No. B8309384
M. Wt: 302.73 g/mol
InChI Key: RPJKTYJSAKWTSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[5-(3-Chlorophenyl)-[1,2,4]oxadiazol-3-yl]ethyl methanesulfonate is a useful research compound. Its molecular formula is C11H11ClN2O4S and its molecular weight is 302.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H11ClN2O4S

Molecular Weight

302.73 g/mol

IUPAC Name

1-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]ethyl methanesulfonate

InChI

InChI=1S/C11H11ClN2O4S/c1-7(18-19(2,15)16)10-13-11(17-14-10)8-4-3-5-9(12)6-8/h3-7H,1-2H3

InChI Key

RPJKTYJSAKWTSZ-UHFFFAOYSA-N

Canonical SMILES

CC(C1=NOC(=N1)C2=CC(=CC=C2)Cl)OS(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methane sulfonyl chloride (40 ml, 0.49 mmol) was added to a mixture of TEA (95 ml, 0.67 mmol) and 1-[5-(3-Chloro-phenyl)-1,2,4-oxadiazol-3-yl]-ethanol (100 mg, 0.45 mmol) in DCM (5 ml). After stirring for 15 min the mixture was washed with water and brine, dried and concentrated to yield the title compound (135 mg). 1H NMR: 1.9 (d, 3 H) 3.1 (s, 3 H) 5.9 (q, 1 H) 7.5 (t, 1 H) 7.6 (m, 1 H) 8.0 (m, 1 H) 8.1 (t, 1 H)
Quantity
40 mL
Type
reactant
Reaction Step One
[Compound]
Name
TEA
Quantity
95 mL
Type
reactant
Reaction Step One
Quantity
100 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One

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